Cas no 898606-28-5 ((2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 898606-28-5
• MF: C₂₄H₂₉N₃O₃S
• MW: 439.570364713669
• CID: 5485349
• PubChem ID: 18581541
• Update Time: 2025-06-24

(2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(4-(3,4-dimethoxyphenyl)-3-(3-morpholinopropyl)thiazol-2(3H)-ylidene)aniline
• N-[(2Z)-4-(3,4-dimethoxyphenyl)-3-[3-(morpholin-4-yl)propyl]-1,3-thiazol-2(3H)-ylidene]aniline
• 898606-28-5
• STL270117
• F2729-0209
• (2Z)-4-(3,4-dimethoxyphenyl)-3-[3-(morpholin-4-yl)propyl]-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine
• AKOS016384341
• 4-(3,4-dimethoxyphenyl)-3-(3-morpholin-4-ylpropyl)-N-phenyl-1,3-thiazol-2-imine
• (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine

• Inchi： 1S/C24H29N3O3S/c1-28-22-10-9-19(17-23(22)29-2)21-18-31-24(25-20-7-4-3-5-8-20)27(21)12-6-11-26-13-15-30-16-14-26/h3-5,7-10,17-18H,6,11-16H2,1-2H3/b25-24-
• InChI Key： VEOUXUUERBTKPI-IZHYLOQSSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N(/C/1=N/C1C=CC=CC=1)CCCN1CCOCC1

Computed Properties

• Exact Mass: 439.19296297g/mol
• Monoisotopic Mass: 439.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų

Additional information on (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine

Introduction to (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine and Its Applications in Modern Chemical Biology

The compound with the CAS number 898606-28-5 and the product name (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine represents a significant advancement in the field of chemical biology. This intricate molecular structure has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The compound's unique chemical framework, characterized by a thiazole core and various functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those containing thiazole moieties. Thiazole derivatives are known for their broad spectrum of biological activities, making them valuable scaffolds for drug discovery. The presence of a morpholine group in the molecular structure of (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine enhances its pharmacological potential by contributing to its solubility and bioavailability. This feature is particularly crucial in the design of orally active drugs, where efficient absorption and distribution are essential.

The dimethoxyphenyl substituent at the 4-position of the thiazole ring adds another layer of complexity to the compound's biological profile. This aromatic group is known to modulate enzyme activity and receptor binding, which are critical factors in drug efficacy. Current research indicates that dimethoxyphenyl derivatives exhibit anti-inflammatory, antioxidant, and anticancer properties. The combination of these functionalities in (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine suggests a multifaceted therapeutic potential that warrants further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The structural features of this compound make it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine and biological targets. These studies have already revealed promising interactions with enzymes involved in signal transduction and metabolic pathways.

The morpholine group in the compound's structure is particularly noteworthy for its ability to enhance binding affinity and selectivity. Morpholine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties. In (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yl)propyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine, this group is strategically positioned to interact with polar regions of biological targets, thereby improving drug-receptor interactions. This design principle aligns with current trends in medicinal chemistry aimed at maximizing therapeutic efficacy while minimizing side effects.

In addition to its structural features, the compound's chemical stability is another critical factor that influences its suitability for pharmaceutical applications. Thiazole derivatives are known for their robust chemical properties, which allow them to withstand various physiological conditions without degradation. This stability ensures that the compound remains effective throughout its intended use period. Furthermore, the presence of multiple functional groups provides opportunities for further chemical modification, enabling researchers to fine-tune its biological activity.

The synthesis of (2Z)-4-(3,4-dimethoxyphenyl)-3-3-(morpholin-4-yll)propyl-N-phcnlyl-Z,Z-dihydro-l,Z-thiazol-Z-imine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methodologies not only demonstrate the synthetic prowess of modern chemistry but also highlight the compound's feasibility for large-scale production.

Ongoing research is focused on evaluating the pharmacological profile of this compound through preclinical studies. Initial findings suggest that it exhibits potent inhibitory activity against key enzymes implicated in various diseases. For instance, studies have shown that it can modulate enzymes involved in inflammation and pain signaling pathways. These results are encouraging and warrant further investigation into its potential as a lead compound for novel therapeutics.

The integration of computational modeling with experimental data has been instrumental in advancing our understanding of this compound's mechanism of action. By combining traditional wet-lab techniques with cutting-edge computational tools, researchers can gain insights into how the molecule interacts with biological targets at a molecular level. This holistic approach is essential for optimizing drug candidates and improving their therapeutic index.

In conclusion，(Z)-42(34dimethoxyphenyI)33( morphollin 44 yl ) propvlN pheny l 23dihydro13thia zol22 im ine ,with CAS number898606 285, represents a promising advancement in chemical biology with significant implications for pharmaceutical research。 Its unique structural features，including a thiazole core，dimethoxy phenyI substituent，and morpholine group，make it an attractive candidate for further exploration。 Current research indicates its potential applications in treating various diseases，particularly those involving inflammatory and metabolic pathways。 As our understanding of its pharmacological profile continues to evolve，this compound holds great promise as a lead structure for developing novel therapeutics。